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Compound of Interest

Compound Name: Cyclopenin
CAS No.: 19553-26-5
Cat. No.: B1149668
Get Quote
. J

Technical Guide: Spectroscopic Identification of
Cyclopenin
Executive Summary & Compound Profile

Cyclopenin is a fungal secondary metabolite belonging to the benzodiazepine alkaloid class.
Its structural uniqueness lies in the spiro-epoxide moiety fused to the 1,4-benzodiazepine-2,5-
dione core. This epoxide is chemically labile, making Cyclopenin a precursor to the quinoline
alkaloid Viridicatin.

Accurate identification requires distinguishing Cyclopenin from its congeners (e.g.,
Cyclopenol) and its degradation products. This guide integrates Mass Spectrometry (MS) and
Nuclear Magnetic Resonance (NMR) data with a chemical validation step based on the
Viridicatin rearrangement.

Chemical Identity
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Property Data
4-methyl-3'-phenylspiro[1H-1,4-benzodiazepine-

UPAC Name 3,2'-oxi)r/ane]|?2,5-)(;iopr)1e | p

Formula

Molecular Weight 294.31 g/mol

Monoisotopic Mass 294.1004 Da

CAS Number 20007-85-4

Key Structural Feature Trans-epoxide spiro-fused to a diazepine ring

Mass Spectrometry (MS) Profiling
lonization & Fragmentation Logic

Cyclopenin is best analyzed using Electrospray lonization (ESI) in positive mode (

). The molecule protonates readily at the amide nitrogen or the epoxide oxygen, yielding a
stable

precursor.

Diagnhostic Fragmentation Pathway (

)

The fragmentation of Cyclopenin is driven by the instability of the seven-membered diazepine
ring and the expulsion of small neutral molecules (CO, HCN).

e Precursor lon:

295.1

e Primary Fragment:

236 (Loss of

or sequential CO losses)
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e Core Fragment:

177 (Benzodiazepine core rearrangement)

o Base Peak (variable): Often
295 or 177 depending on collision energy.[1]

Note on Stability: High source temperatures (>250°C) in Gas Chromatography (GC-MS) can
induce thermal rearrangement to Viridicatin prior to ionization. LC-MS is the recommended

standard.
MS Data Summary Table
lon Type m/z (Experimental) Interpretation
295.1077 Protonated Molecular lon
Sodium Adduct (Common in
317.0890
ESI)
Loss of
Fragment 1 264
/ Ring contraction
Quinoline-like core ion
Fragment 2 177 ) i
(Diagnostic)
Fragment 3 146 Further degradation of the core

Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent Selection & Sample Prep[1][2][6][7]

e Preferred Solvent:

or

» Reasoning: Cyclopenin has limited solubility in non-polar solvents.
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provides sharp signals for the exchangeable amide proton (N1-H), which is crucial for
confirming the diazepine ring integrity.

may be used but often results in broader amide signals.

H NMR Analysis (500 MHz, )

The proton spectrum is characterized by three distinct regions: the high-field N-methyl singlet,
the mid-field epoxide methine, and the low-field aromatic zone.

Assignment

Position (ppm) Multiplicity (Hz2) Logic

Amide proton.

N1-H 10.3-10.5 s (br) . Disappears with

shake.

Overlapping

multiplets of
Ar-H 7.20-7.60 m -

Phenyl & Benzo

rings.

Diagnostic

Signal. The

singlet indicates
] no vicinal

Epoxide C-H 4.35-4.45 s - ]

coupling,

confirming the

spiro-quaternary

center.

N-Methyl group.

Sharp singlet
N4-Me 3.25-3.30 s - o

characteristic of

tertiary amides.

C NMR Analysis (125 MHz, )

The carbon spectrum validates the oxidation state of the scaffold.
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Carbon Type (ppm) Assighment

Amide C=0 166.0 - 168.0 C-2 and C-5 Carbonyls.
Aromatic C 120.0 - 140.0 12 signals (some overlapping).
Epoxide C (CH) 62.5-63.5 Methine carbon of the epoxide.
Epoxide C (Cq) 58.0 - 59.0 Spiro-quaternary carbon (C-3).
N-Methyl 34.0-35.0 N-CH3 carbon.

Self-Validating Protocol: The Viridicatin
Rearrangement

A critical "Trustworthiness" pillar in identifying Cyclopenin is its chemical instability.
Cyclopenin rearranges to Viridicatin (3-hydroxy-4-phenylquinolin-2(1H)-one) under acidic or
basic conditions. This serves as a definitive chemical proof of structure.

Validation Workflow

e Record UV/NMR of the pure isolate.
o Treat aliquot with 2M HCI or dilute NaOH.
e Observe Transformation:
o NMR: Disappearance of the Epoxide singlet (

4.40) and N-Me singlet (
3.25). Appearance of a new aromatic singlet (Viridicatin H-3 is exchangeable/enol).

o MS: Shift in mass from 294 to 237 (Loss of

equivalent).
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SRS Mass Match 1H NMR Diagnostic Signal Found _ [ acig 1
[M+HJ+ = 205.1 Epoxide Singlet @ 4.4 ppm | (HCI/Heat)

Rearrangement

Unknown Isolate Confirmed Identity T

Click to download full resolution via product page

Figure 1: Logical workflow for the spectroscopic validation of Cyclopenin, utilizing the
Viridicatin rearrangement as a confirmation step.

Biosynthetic & Stereochemical Context

Cyclopenin is derived from Anthranilic acid and Phenylalanine. The stereochemistry of the
epoxide is typically trans relative to the carbonyls, governed by the enzymatic action of
cyclopenin hydroxylase.

o Absolute Configuration: (3S, 4R) - though literature often refers to the relative trans
configuration.

« Differentiation:
o Cyclopenol: Contains a hydroxyl group on the phenyl ring (MS +16 Da).

o Viridicatin: Degradation product (MS -57 Da vs Cyclopenin).
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Figure 2: Simplified biosynthetic and degradation pathway highlighting the relationship between
Cyclopenin and its derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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